3-[(4-Iodobenzyl)oxy]azetidine trifluoroacetate

• IUPAC Name: 3-[(4-iodophenyl)methoxy]azetidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H12INO.C2HF3O2/c11-9-3-1-8(2-4-9)7-13-10-5-12-6-10;3-2(4,5)1(6)7/h1-4,10,12H,5-7H2;(H,6,7)
• InChI Key: ZWXKHBCRTOLIEV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OCC2=CC=C(C=C2)I.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H13F3INO3
• Molecular Weight: 403.14 g/mol

Description

“3-[(4-Iodobenzyl)oxy]azetidine trifluoroacetate” is a chemical compound with the molecular formula C12H13F3INO3. It has an average mass of 403.136 Da and a monoisotopic mass of 402.989227 Da.

Scientific Research Applications

Novel Ligands for Nicotinic Receptors

The compound 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, synthesized via coupling and deprotection processes involving trifluoroacetic acid (TFA), has been identified as a potential novel ligand for nicotinic receptors. This synthesis route overcomes previous automation challenges associated with Stille coupling reactions, offering a promising avenue for the exploration of nicotinic receptor interactions and functions (Karimi & Långström, 2002).

S1P1 Receptor Modulation

In the discovery of BAF312 (Siponimod), a potent and selective S1P1 receptor modulator now in phase 2 clinical trials for relapsing-remitting multiple sclerosis, alkoxyimino derivatives were identified as S1P1 agonists through de novo design. This highlights the potential of such compounds in modulating S1P receptors, contributing to the development of novel therapeutic agents (Pan et al., 2013).

Synthesis of β-Lactam Antibiotic Analogues

The compound 4-iodomethylazetidin-2-one was utilized in the synthesis of isoclavam-3-carboxylates, analogues of β-lactam antibiotics. This research signifies the importance of iodobenzyl compounds in developing new antibiotic structures, potentially contributing to the fight against resistant bacterial strains (Brennan et al., 1983).

Intramolecular Oxidative Coupling for Spirooxindoles Synthesis

Phenyliodine(III) bis(trifluoroacetate) (PIFA) was used to effect the intramolecular oxidative coupling of substituted 4-hydroxyphenyl-N-phenylbenzamides, an efficient method for synthesizing spirooxindoles. This demonstrates the role of iodobenzyl compounds in facilitating complex intramolecular reactions, contributing to the diversity of heterocyclic compound synthesis (Yu et al., 2011).